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Compound of Interest

Compound Name: 3,5-Dimethylphenylacetic acid

Cat. No.: B181087

An In-Depth Technical Guide to the Safe Handling of 3,5-Dimethylphenylacetic Acid

For professionals engaged in pharmaceutical research, chemical synthesis, and drug
development, a comprehensive understanding of the safety protocols for chemical reagents is
paramount. This guide provides a detailed examination of the safety and handling precautions
for 3,5-Dimethylphenylacetic acid (CAS No. 42288-46-0), a key intermediate in the synthesis
of various active pharmaceutical ingredients (APIs).[1][2] Adherence to these protocols is
critical for ensuring personnel safety and maintaining experimental integrity.

Compound Identification and Physicochemical
Properties

3,5-Dimethylphenylacetic acid is a white to light beige crystalline powder.[1][3] Its structural
and physical properties are fundamental to understanding its behavior and potential hazards in
a laboratory setting. A summary of its key properties is presented below.
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Property Value Source(s)

CAS Number 42288-46-0 [LI[21031[41[5]

Molecular Formula C10H1202 [1][3]14]

Molecular Weight ~164.20 g/mol [1114]
White to cream crystalline

Appearance [1][3]
powder

Melting Point 98-102 °C [1][5]

Boiling Point 291.0+9.0 °C (Predicted) [5]

N More soluble in organic

Solubility ) [1]
solvents than in water.

pKa 4.31+0.10 (Predicted) [5]

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3,5-Dimethylphenylacetic acid is classified as a hazardous substance. The

primary hazards are associated with irritation and potential harm upon ingestion.[4][5]

Understanding these classifications is the first step in a robust risk assessment.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory

Category 3

(Single Exposure)

irritation

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[4][5][6][7]
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The causality behind these classifications lies in the compound's acidic nature and its ability to
interact with biological tissues. As an irritant, it can cause local inflammation upon contact with
the skin, eyes, and respiratory tract.

Risk Assessment and Control Workflow

A systematic approach to safety involves a continuous cycle of hazard identification, risk
assessment, and implementation of control measures. The following workflow illustrates this
process, emphasizing the hierarchy of controls, which prioritizes engineering and administrative
controls over personal protective equipment (PPE).
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Risk Management Workflow for 3,5-Dimethylphenylacetic Acid

Step 1: Hazard Identification
(Review SDS & GHS Data)
- Skin/Eye Irritant
- Harmful if Swallowed

- Respiratory Irritant

Step 2: Risk Assessment
(Evaluate Exposure Potential)
- Weighing/Transfer (dust)

- Reaction Setup (splash)

- Spill Potential

Step 3: Implement Controls
(Hierarchy of Controls)

Engineering Controls
- Chemical Fume Hood Iterate
- Ventilated Enclosure

Administrative Controls
- SOPs for Handling

- Designated Work Area
- Personnel Training

Verify

Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat
- Respiratory Protection (if needed)

Step 4: Review & Refine
(Monitor Effectiveness)
- Incident Reports
- Annual SOP Review

Click to download full resolution via product page

Caption: Risk Assessment & Control Workflow
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Personal Protective Equipment (PPE)

The final line of defense against chemical exposure is appropriate PPE. The selection must be
based on a thorough risk assessment of the specific procedures being performed.
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Protection Type

Required PPE

Specifications and
Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles.[8]

Rationale: Essential to protect
against splashes and airborne
dust particles that can cause
serious eye irritation. Must
comply with OSHA 29 CFR
1910.133 or European
Standard EN166.[9]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[8][10]

Rationale: Prevents direct skin
contact, which can cause
irritation. Gloves should be
inspected before use and
removed carefully to avoid

contaminating the skin.[11]

Skin and Body Protection

Laboratory coat.

Rationale: Protects skin and
personal clothing from
contamination.[8] For tasks
with a higher risk of splashes,
a chemically resistant apron

may be warranted.

Respiratory Protection

NIOSH-approved N95 dust

mask or higher.

Rationale: Required when
handling the powder form
outside of a fume hood or if
dust formation is likely, to
prevent respiratory tract
irritation.[8][11][12] Work
should preferably be
conducted in a well-ventilated
area or under a chemical fume
hood to minimize inhalation
risk.[8]

Safe Handling and Storage Protocols
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Adherence to proper handling and storage procedures is fundamental to preventing accidents

and ensuring the long-term stability of the compound.

Standard Operating Protocol for Handling

Preparation: Before handling, ensure that an appropriate eyewash station and safety shower
are readily accessible and operational.[9]

Ventilation: Always handle 3,5-Dimethylphenylacetic acid in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize the inhalation of dust.[8][9][11]

Personal Protective Equipment (PPE): Don all required PPE as specified in Section 4 before
beginning work.

Dispensing: Avoid creating dust when weighing or transferring the solid material.[11] Use
techniques such as weighing on paper within a draft shield or using a spatula carefully.

Hygiene: Avoid contact with skin, eyes, and clothing.[10] Wash hands thoroughly with soap
and water after handling is complete and before leaving the laboratory.[8][10]

Contamination: Do not eat, drink, or smoke in areas where the chemical is handled or stored.
[13][14]

Storage Requirements

Container: Keep the container tightly closed to prevent contamination and absorption of
moisture.[15][16]

Location: Store in a dry, cool, and well-ventilated place.[11][15][16] The recommended
storage condition is sealed in dry, room temperature.[1][5]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
strong bases, and strong reducing agents to prevent hazardous reactions.[9][15]

Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an accidental exposure. The

following decision tree and table outline the necessary steps.
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Emergency Response for 3,5-Dimethylphenylacetic Acid Exposure

Exposure Event Occurs

What type of exposure?

‘Airborne Dust Direct Touch Splash/Dust

Swallowing

Inhalation Skin Contact

Eye Contact Ingestion

2. If not breathing, give artificial respiration. 2. Wash skin with plenty of soap and water for at least 15 mins. 2. Remove contact lenses, if present and easy to do. 2. Do NOT induce vomiting.
3. Seek medical attention. 3. Seek medical attention if irritation persists. 3. Seek immediate medical attention. 3. Seek immediate medical attention.

1. Move to fresh air. 1 1. Remove contaminated clothing. 1 1. Rinse cautiously with water for at least 15 mins. 1 1. Clean mouth with water. 1

Click to download full resolution via product page

Caption: Emergency Response Decision Tree
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Exposure Route First-Aid Protocol

Remove the individual to fresh air. If breathing is
Inhalation difficult or has stopped, provide artificial
respiration. Seek medical attention.[9][11][16]

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes.[9][10][16] If skin

Skin Contact

irritation persists, consult a physician.[16]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids.[9][11][16] Remove contact

lenses if present and easy to do.[15] Seek

immediate medical attention.[9][16]

Do NOT induce vomiting.[10] Clean the mouth
with water and drink plenty of water afterwards.
[16] Seek immediate medical attention.[9][10]
[11]

Ingestion

Accidental Release Measures

Prompt and safe cleanup of spills is necessary to prevent further exposure and environmental
contamination.

Spill Response Protocol

o Evacuate: Evacuate non-essential personnel from the immediate spill area.
o Ventilate: Ensure the area is well-ventilated.

o PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and
eye protection.[11]

o Containment: Prevent the spill from entering drains or waterways.[15]
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o Cleanup (Solid Spill): Carefully sweep up the solid material, avoiding dust generation.[9][11]
Place the swept material into a suitable, labeled, and closed container for disposal.[10][11]

o Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water.

o Disposal: Dispose of the contaminated materials and waste container as hazardous waste in
accordance with local, state, and federal regulations.[16]

Stability and Reactivity

o Chemical Stability: The compound is stable under normal, recommended storage conditions.
[91[15]

o Conditions to Avoid: Avoid dust formation, excess heat, and incompatible materials.[9][11]
[15]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.
[91[15]

e Hazardous Decomposition Products: Under fire conditions, thermal decomposition can lead
to the release of carbon oxides (carbon monoxide and carbon dioxide).[9][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for 3,5-
Dimethylphenylacetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181087#safety-and-handling-precautions-for-3-5-
dimethylphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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